Cas no 1368832-90-9 (5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE)

5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE structure
1368832-90-9 structure
Product Name:5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE
CAS No:1368832-90-9
MF:C8H7ClN4O
MW:210.620379686356
CID:5707335
PubChem ID:82284107
Update Time:2023-10-17

5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE Chemical and Physical Properties

Names and Identifiers

    • 1368832-90-9
    • 5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE
    • 2H-Tetrazole, 5-(5-chloro-2-methoxyphenyl)-
    • Inchi: 1S/C8H7ClN4O/c1-14-7-3-2-5(9)4-6(7)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)
    • InChI Key: GPWXEEBZCNNPSP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C2N=NNN=2)C=1)OC

Computed Properties

  • Exact Mass: 210.0308386g/mol
  • Monoisotopic Mass: 210.0308386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • Density: 1.416±0.06 g/cm3(Predicted)
  • Boiling Point: 416.5±55.0 °C(Predicted)
  • pka: 3.93±0.10(Predicted)
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